Cas no 33758-34-8 (Heptyl chloroformate)

Heptyl chloroformate (C₈H₁₅ClO₂) is an alkyl chloroformate ester widely used as a versatile reagent in organic synthesis, particularly for the introduction of the heptyloxycarbonyl (Hoc) protecting group. Its key advantages include high reactivity with nucleophiles, enabling efficient derivatization of amines, alcohols, and thiols under mild conditions. The compound’s linear heptyl chain offers balanced lipophilicity, making it useful in peptide synthesis and pharmaceutical intermediates. Heptyl chloroformate is also employed in the preparation of carbamates and carbonates. Proper handling is essential due to its moisture sensitivity and potential lachrymatory effects. It is typically stored under inert conditions to maintain stability.
Heptyl chloroformate structure
Heptyl chloroformate structure
Product Name:Heptyl chloroformate
CAS No:33758-34-8
MF:C8H15ClO2
MW:178.656502008438
MDL:MFCD00059484
CID:54134
PubChem ID:87565804
Update Time:2025-06-07

Heptyl chloroformate Chemical and Physical Properties

Names and Identifiers

    • Heptyl carbonochloridate
    • Heptyl Chloroformate
    • Carbonochloridic acid,heptyl ester
    • Chlorameisensaeure-heptylester
    • chlorocarbonic acid heptyl ester
    • Chloroformic acid heptyl ester
    • Chloroformic Acid n-Heptyl Ester
    • Chlorokohlensaeure-heptylester
    • Heptyl chloridocarbonate
    • Kohlensaeure-chlorid-heptylester
    • n-Heptyl chloroformate
    • InChI=1/C8H15ClO2/c1-2-3-4-5-6-7-11-8(9)10/h2-7H2,1H3
    • Heptyl chloridocarbonate #
    • G7RA475FEX
    • 33758-34-8
    • CHLOROFORMICACIDHEPTYLESTER
    • FT-0689108
    • starbld0016563
    • AS-37847
    • DTXSID2067793
    • 1-Heptyl chloroformate
    • Carbonochloridic acid, heptyl ester
    • carbonochloridic acid heptyl ester
    • AKOS006229804
    • AMY3945
    • heptyl chlorocarbonate
    • heptylchloroformate
    • Heptyl chloridocarbonate, AldrichCPR
    • Formic acid, chloro-, heptyl ester
    • SCHEMBL1206999
    • MFCD00059484
    • SATRZZYUXUGZIE-UHFFFAOYSA-
    • n-Heptyl carbonochloridate
    • Heptyl chloroformate
    • MDL： MFCD00059484
    • Inchi： 1S/C8H15ClO2/c1-2-3-4-5-6-7-11-8(9)10/h2-7H2,1H3
    • InChI Key： SATRZZYUXUGZIE-UHFFFAOYSA-N
    • SMILES： ClC(=O)OCCCCCCC

Computed Properties

  • Exact Mass: 178.07600
  • Monoisotopic Mass: 178.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1
  • Melting Point: No data available
  • Boiling Point: 71°C/7mmHg(lit.)
  • Flash Point: 64.4 °C
  • Refractive Index: 1.4260-1.4300
  • PSA: 26.30000
  • LogP: 3.33220
  • Solubility: Not determined

Heptyl chloroformate Security Information

Heptyl chloroformate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H295730-100mg
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 33758-34-8
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 $ 63.00 2023-09-07
TRC
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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 ¥236.00 2025-04-15
abcr
AB139657-5 ml
Chloroformic acid n-heptyl ester, 95%; .
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abcr
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 ￥240.0 2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 33758-34-8 >98.0%(GC)(T)
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 ¥110.00 2024-04-15

Heptyl chloroformate Production Method

Heptyl chloroformate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:33758-34-8)Heptyl chloroformate
Order Number:sfd15501
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:33758-34-8)氯甲酸正庚酯
Order Number:LE24970631
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
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Suzhou Senfeida Chemical Co., Ltd
(CAS:33758-34-8)Heptyl chloroformate
sfd15501
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:33758-34-8)氯甲酸正庚酯
LE24970631
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email